Cas no 2101196-08-9 (1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-)
1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-
-
- Inchi: 1S/C9H15FN4O2/c1-16-5-3-12-9(15)8-7(11)6-14(13-8)4-2-10/h6H,2-5,11H2,1H3,(H,12,15)
- InChI Key: QDABTQYYSFULIJ-UHFFFAOYSA-N
- SMILES: N1(CCF)C=C(N)C(C(NCCOC)=O)=N1
1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB554652-100 mg |
4-Amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide; . |
2101196-08-9 | 100MG |
€281.90 | 2022-03-01 | ||
| abcr | AB554652-250 mg |
4-Amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide; . |
2101196-08-9 | 250MG |
€381.10 | 2022-03-01 | ||
| abcr | AB554652-500 mg |
4-Amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide; . |
2101196-08-9 | 500MG |
€528.40 | 2022-03-01 | ||
| abcr | AB554652-1 g |
4-Amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide; . |
2101196-08-9 | 1g |
€676.70 | 2022-03-01 |
1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-
Introduction to 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) and Its Significance in Modern Chemical Biology
The compound with the CAS no. 2101196-08-9, identified as 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole core, has garnered significant attention due to its structural versatility and potential biological activities. The pyrazole scaffold is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in the development of drugs targeting various therapeutic areas.
The structural configuration of 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) incorporates several functional groups that contribute to its unique chemical and biological properties. The presence of an amide linkage at the 3-position of the pyrazole ring, combined with amino and fluoroalkyl substituents, creates a molecule with potential interactions across multiple biological pathways. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.
In recent years, there has been a surge in research focused on developing novel compounds with pyrazole derivatives for their therapeutic potential. The fluoroethyl group at the 1-position and the methoxyethyl group at the nitrogen position are particularly noteworthy. These substituents not only modify the electronic properties of the molecule but also influence its solubility and bioavailability. The fluoro atom, known for its ability to enhance metabolic stability and binding interactions with biological targets, adds an extra layer of complexity to this compound's pharmacological profile.
One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) may enable it to interact with key targets such as tyrosine kinases or cyclin-dependent kinases (CDKs), which are critical in regulating cell cycle progression and apoptosis. Preliminary studies have suggested that such modifications can lead to improved selectivity and reduced off-target effects compared to earlier-generation inhibitors.
The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug discovery. By systematically modifying the core structure of a lead compound, researchers can fine-tune its biological activity. The compound 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) exemplifies this approach, where each substituent plays a role in defining its overall pharmacological properties. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like this one for further investigation.
Moreover, advancements in synthetic chemistry have made it possible to produce complex molecules like this one with high precision and yield. The synthesis of 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) involves multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework efficiently.
The biological evaluation of this compound is another critical aspect of its research journey. In vitro assays are commonly employed to assess its interaction with target proteins and enzymes. These studies often involve enzyme inhibition assays, cell-based assays, and molecular docking simulations to predict binding affinities and mechanisms of action. Early results from these evaluations may reveal whether this compound exhibits inhibitory activity against relevant biological targets and whether it can modulate pathways associated with diseases such as cancer or inflammation.
Parallel efforts are underway to explore the pharmacokinetic properties of 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl). Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to determine if the compound has the potential for clinical translation. Preclinical studies involving animal models provide insights into how the body processes the drug and whether it exhibits any adverse effects at therapeutic doses.
The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the pace at which novel compounds like this one are being developed. AI algorithms can analyze vast datasets to identify patterns that might not be apparent through traditional methods. By leveraging these technologies, researchers can predict promising scaffolds for further optimization much more efficiently than before.
The broader significance of compounds like 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes and identifying new drug targets. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can modulate these processes effectively.
In conclusion,1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features offer potential advantages over existing therapeutics, particularly in terms of selectivity and bioavailability. As research continues to uncover new applications for pyrazole derivatives,CAS no. 2101196-08-9 may pave the way for innovative treatments across multiple therapeutic areas.
2101196-08-9 (1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methoxyethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)